![molecular formula C13H26N2O4S B6178417 tert-butyl N-[(1s,3s)-3-(butylsulfamoyl)cyclobutyl]carbamate CAS No. 2567496-24-4](/img/no-structure.png)
tert-butyl N-[(1s,3s)-3-(butylsulfamoyl)cyclobutyl]carbamate
Overview
Description
Tert-butyl N-[(1s,3s)-3-(butylsulfamoyl)cyclobutyl]carbamate, also known as t-Bu-N-Cbz-CB, is an organic compound used in the synthesis of organic compounds. It is a cyclic carbamate derivative of tert-butyl alcohol and a sulfonamide. This compound is widely used in laboratories for a variety of purposes, including in the synthesis of other organic compounds, as a catalyst for chemical reactions, and for its potential applications in medicine and biochemistry.
Scientific Research Applications
T-Bu-N-Cbz-CB has a variety of potential scientific research applications. It can be used as a catalyst for a variety of chemical reactions, including the synthesis of other organic compounds. It has also been studied for its potential applications in biochemistry and medicine, as it has been shown to have antibacterial and antifungal properties. Additionally, it has been used in the synthesis of a variety of drugs and pharmaceuticals.
Mechanism of Action
T-Bu-N-Cbz-CB has been studied for its potential mechanism of action. It is believed to act by inhibiting the activity of bacterial and fungal enzymes, thereby preventing the growth of these organisms. Additionally, it has been shown to interact with certain proteins in the cell membrane, leading to the disruption of the cell membrane and the death of the cell.
Biochemical and Physiological Effects
T-Bu-N-Cbz-CB has been studied for its potential biochemical and physiological effects. It has been shown to have antibacterial and antifungal properties, and it has been studied for its potential applications in the treatment of bacterial and fungal infections. Additionally, it has been studied for its potential effects on the cardiovascular system, as it has been shown to reduce blood pressure and heart rate.
Advantages and Limitations for Lab Experiments
T-Bu-N-Cbz-CB has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and is relatively stable in solution. Additionally, it is relatively inexpensive and has been shown to be effective in a variety of chemical reactions. However, it is relatively toxic and should be handled with caution. Additionally, it is not as effective as some other compounds in certain types of reactions.
Future Directions
There are a number of potential future directions for research on tert-butyl N-[(1s,3s)-3-(butylsulfamoyl)cyclobutyl]carbamateB. One potential direction is to further explore its potential applications in medicine and biochemistry, including its potential use as an antibacterial and antifungal agent. Additionally, further research could be done to explore its potential effects on the cardiovascular system and other physiological processes. Finally, further research could be done to explore its potential applications in the synthesis of other organic compounds, as well as its potential use as a catalyst for chemical reactions.
Synthesis Methods
T-Bu-N-Cbz-CB can be synthesized by a variety of methods. The most common method is a condensation reaction between tert-butyl alcohol and N-butylsulfamoylcyclobutylcarbamate. This reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide, and proceeds in a single step. The product of the reaction is a cyclic carbamate derivative of tert-butyl alcohol and a sulfonamide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(1s,3s)-3-(butylsulfamoyl)cyclobutyl]carbamate involves the reaction of tert-butyl carbamate with (1s,3s)-3-(butylsulfamoyl)cyclobutan-1-amine in the presence of a coupling agent.", "Starting Materials": [ "tert-butyl carbamate", "(1s,3s)-3-(butylsulfamoyl)cyclobutan-1-amine", "coupling agent" ], "Reaction": [ "To a solution of tert-butyl carbamate in anhydrous dichloromethane, add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as a catalyst.", "Stir the mixture at room temperature for 30 minutes.", "Add (1s,3s)-3-(butylsulfamoyl)cyclobutan-1-amine to the reaction mixture and stir for 24 hours at room temperature.", "After completion of the reaction, filter the precipitated solid and wash with cold dichloromethane.", "Dry the product under vacuum to obtain tert-butyl N-[(1s,3s)-3-(butylsulfamoyl)cyclobutyl]carbamate as a white solid." ] } | |
CAS RN |
2567496-24-4 |
Molecular Formula |
C13H26N2O4S |
Molecular Weight |
306.4 |
Purity |
95 |
Origin of Product |
United States |
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